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Compound of Interest

Compound Name: Cholesteryl isovalerate

Cat. No.: B15552183 Get Quote

Authored for drug development professionals, researchers, and scientists, this technical guide

provides a comprehensive overview of Cholesteryl Isovalerate, including its chemical identity,

physicochemical properties, and relevant experimental procedures. This document addresses

the critical need for consolidated technical information on this specific cholesteryl ester.

Chemical Identification
Cholesteryl isovalerate is an ester of cholesterol and isovaleric acid. It is identified by the

following Chemical Abstracts Service (CAS) number:

CAS Number: 41328-98-7

Physicochemical Properties
Quantitative data for cholesteryl isovalerate is not readily available in public literature.

However, the general properties of cholesteryl esters are well-documented. The physical state

of these esters is dependent on temperature and can exist as crystalline solids, liquid crystals,

or isotropic liquids. Their properties, such as transition temperatures and enthalpies, are

influenced by the length and saturation of the fatty acyl chain.

The table below summarizes key physicochemical data for closely related cholesteryl esters to

provide a comparative reference.
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Property
Cholesteryl
Valerate

Cholesteryl Oleate Cholesterol

Molecular Formula C32H54O2 C45H78O2 C27H46O

Molecular Weight 470.77 g/mol 651.1 g/mol 386.67 g/mol

Physical State Solid Off-white Solid Crystalline Powder

Melting Point Not specified 42 - 48 °C 148 - 150 °C

Boiling Point 530.00 °C (estimated) Not available 360 °C

Flash Point > 112 °C > 112 °C Not available

Solubility Insoluble in water Insoluble in water Insoluble in water

Safety Data and Handling
A specific Safety Data Sheet (SDS) for cholesteryl isovalerate (CAS 41328-98-7) is not

readily available. Therefore, it is imperative to handle this compound with the care required for

a novel chemical substance. The safety information provided below is based on data for

structurally similar compounds, such as cholesteryl oleate and cholesterol, and should be used

as a guideline.

Hazard Identification
Based on data for related compounds, cholesteryl isovalerate is not expected to be classified

as hazardous under normal handling conditions. However, as with any chemical, direct contact

with skin, eyes, and inhalation of dust should be avoided.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting.
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Handling and Storage
Handling: Avoid formation of dust and aerosols. Provide adequate ventilation. Wear

To cite this document: BenchChem. [Cholesteryl Isovalerate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552183#cholesteryl-isovalerate-cas-number-and-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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